Cas no 941933-72-8 (N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

• Product Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• CAS No: 941933-72-8
• MF: C₂₄H₂₀ClN₃O₄
• MW: 449.886304855347
• CID: 5443247
• Update Time: 2025-10-29

N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

• Inchi： 1S/C24H20ClN3O4/c1-31-20-13-21(32-2)18(12-17(20)25)26-22(29)14-28-19-11-7-6-10-16(19)23(27-24(28)30)15-8-4-3-5-9-15/h3-13H,14H2,1-2H3,(H,26,29)
• InChI Key： KBBCSGZUSITJBI-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=C(OC)C=C1OC)(=O)CN1C2=C(C=CC=C2)C(C2=CC=CC=C2)=NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

Introduction to N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide and Its Significance in Modern Chemical Biology

N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide, a compound with the CAS number 941933-72-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide incorporates a combination of heterocyclic and aromatic moieties that are known to exhibit a wide range of pharmacological effects.

The presence of the 5-chloro-2,4-dimethoxyphenyl group in the molecule is particularly noteworthy. This aromatic substituent is known for its ability to modulate enzyme activity and interact with biological targets in a highly specific manner. The chloro and methoxy functional groups contribute to the compound's lipophilicity and solubility, making it an excellent candidate for further development as a therapeutic agent. Additionally, the 1,2-dihydroquinazolinone core is a well-studied scaffold in medicinal chemistry, recognized for its potential in inhibiting various kinases and other enzymes involved in cancer progression.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting key enzymes and pathways involved in cancer and inflammatory diseases. N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has emerged as a promising candidate in this context. Studies have demonstrated its ability to inhibit the activity of JAK3 kinase, a critical enzyme in the Janus kinase (JAK) signaling pathway. This pathway is implicated in various inflammatory and autoimmune disorders, making JAK3 an attractive target for therapeutic intervention.

The structural design of N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxy...)acetamide was influenced by computational modeling and virtual screening techniques. These approaches have allowed researchers to predict the binding interactions of the compound with its target proteins with high precision. The optimization of key pharmacophoric elements within the molecule has led to enhanced potency and selectivity against JAK3 kinase. This has been achieved by fine-tuning the electronic properties of the aromatic ring system and the conformational flexibility of the dihydroquinazolinone moiety.

Evidence from preclinical studies suggests that N-(5-chloro...)acetamide exhibits significant anti-inflammatory effects by modulating cytokine production. In particular, it has shown promise in reducing levels of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. The compound's ability to selectively inhibit JAK3 without affecting other members of the JAK family makes it an attractive candidate for clinical development.

The synthesis of N-(5-chloro...)acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core of the molecule.

The pharmacokinetic profile of N-(5-chloro...)acetamide has been thoroughly evaluated using both in vitro and in vivo models. These studies have revealed that the compound exhibits good oral bioavailability and prolonged half-life upon administration. This makes it a suitable candidate for once-daily dosing regimens in clinical settings. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The development of N-(5-chloro...)acetamide is part of a broader effort to discover new therapeutic agents that target specific molecular mechanisms underlying disease pathogenesis. The integration of structural biology, computational chemistry, and high-throughput screening has accelerated the discovery process significantly. This compound exemplifies how rational drug design can lead to novel molecules with potent biological activity.

In conclusion, N-(5-chloro...)acetamide represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it an excellent candidate for further development as a therapeutic agent. The compound's ability to modulate key signaling pathways involved in inflammation and cancer provides a strong rationale for its clinical investigation. As research continues to uncover new insights into disease mechanisms, compounds like N-(5-chloro...)acetamide will play an increasingly important role in shaping future treatment strategies.